4H-benzo[b]imidazo[1,2-d][1,4]oxazine-2-carboxylic acid

• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 4H-imidazo[2,1-c][1,4]benzoxazine-2-carboxylic acid
• InChI: InChI=1S/C11H8N2O3/c14-11(15)7-5-13-8-3-1-2-4-9(8)16-6-10(13)12-7/h1-5H,6H2,(H,14,15)
• InChI Key: VVHVOAHQUDZCMD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC(=CN2C3=CC=CC=C3O1)C(=O)O

Description

4H-benzo[b]imidazo[1,2-d][1,4]oxazine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.0 g (0.0435 mole) of methyl 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carboxylate were suspended in a mixture of 100 ml of methanol and 50 ml of water and 2N NaOH solution was added to the mixture thus obtained until the pH was 11. The mixture was warmed until the starting material had completely dissolved and thin layer chromatography indicated that no starting material remained. The solution was subsequently acidified to a pH of 2-3 with concentrated hydrochloric acid and the desired product precipitated out. After cooling, the mixture was filtered and the solid product was washed well with water. The white product was dried over P2O5 to obtain 8.5 g (91% yield) of 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carboxylic acid with a melting point of 256°-8° C. (decarboxylates).